Pentanedioic acid, 1-methyl ester

• CAS No.: 1501-27-5
• Product Name: Pentanedioic acid, 1-methyl ester
• Molecular Formula: C6H10O4
• Molecular Weight: 145.13 g/mol
• IUPAC Name: 5-methoxy-5-oxopentanoate
• Standard InChI: InChI=1S/C6H10O4/c1-10-6(9)4-2-3-5(7)8/h2-4H2,1H3,(H,7,8)/p-1
• Standard InChIKey: IBMRTYCHDPMBFN-UHFFFAOYSA-N
• SMILES: COC(=O)CCCC(=O)[O-]
• Canonical SMILES: COC(=O)CCCC(=O)[O-]
• Melting Point: 150-151°C
• Physical Description: Liquid; Solid
• Description: Monomethyl glutaric acid, also known as 4-(methoxycarbonyl)butyrate or 2-methyleneglutarate, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Monomethyl glutaric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Monomethyl glutaric acid has been primarily detected in urine. Within the cell, monomethyl glutaric acid is primarily located in the cytoplasm. Monomethyl glutaric acid can be biosynthesized from glutaric acid.; Monomethyl glutaric acid is a dicarboxylic acid monoester that the monomethyl ester of glutaric acid. It has a role as a human urinary metabolite. It derives from a glutaric acid.
• PubChem Compound: 6993194
• Last Modified: Nov 11 2021